Cas no 91370-48-8 (Ethyl 3-amino-2-cyclohexylpropanoate)

• Product name: Ethyl 3-amino-2-cyclohexylpropanoate
• CAS No: 91370-48-8
• MF: C₁₁H₂₁NO₂
• MW: 199.28994
• CID: 61502
• PubChem ID: 46735158

Ethyl 3-amino-2-cyclohexylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-cyclohexylpropanoate
• Cyclohexaneacetic acid, α-(aminomethyl)-, ethyl ester
• 3-amino-2-cyclohexylpropanoic acid ethyl ester
• 3-amino-2-cyclohexyl-propionic acid ethyl ester
• 3-Amino-2-cyclohexyl-propionsaeure-aethylester
• 3-Amino-2-cyclohexyl-propionsaeure-ethylester
• ethyl 3-azanyl-2-cyclohexyl-propanoate
• 91370-48-8
• AMY13605
• AKOS006311931
• ethyl3-amino-2-cyclohexylpropanoate
• DTXSID40673752
• SCHEMBL21807114
• FT-0751627
• EN300-4292639
• alpha-(aminomethyl)-cyclohexaneacetic acid ethyl ester
• Cyclohexaneacetic acid,a-(aminomethyl)-, ethyl ester
• A843814
• DB-013646

• Inchi： 1S/C11H21NO2/c1-2-14-11(13)10(8-12)9-6-4-3-5-7-9/h9-10H,2-8,12H2,1H3
• InChI Key： FGGNIJIRVZSZRQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CN)C1CCCCC1

Computed Properties

• Exact Mass: 199.15700
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.002
• Boiling Point: 290 ºC
• Flash Point: 147 ºC
• PSA: 52.32000
• LogP: 2.40500

Ethyl 3-amino-2-cyclohexylpropanoate Security Information

Ethyl 3-amino-2-cyclohexylpropanoate Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Additional information on Ethyl 3-amino-2-cyclohexylpropanoate

Ethyl 3-Amino-2-Cyclohexylpropanoate: A Comprehensive Overview

Ethyl 3-amino-2-cyclohexylpropanoate, also known by its CAS number 91370-48-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in research related to Ethyl 3-amino-2-cyclohexylpropanoate.

The molecular structure of Ethyl 3-amino-2-cyclohexylpropanoate is characterized by a cyclohexane ring attached to a propanoate group, with an amino group located at the third position. This arrangement imparts the compound with a combination of hydrophobic and hydrophilic properties, making it versatile for various chemical reactions. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the synthesis of bioactive compounds.

One of the key areas of research surrounding Ethyl 3-amino-2-cyclohexylpropanoate involves its role in drug discovery. Scientists have explored its ability to act as a precursor for bioactive agents, such as anti-inflammatory and antiviral compounds. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain enzymes associated with viral replication. These findings underscore its potential in the development of novel therapeutic agents.

In addition to its pharmacological applications, Ethyl 3-amino-2-cyclohexylpropanoate has also been investigated for its role in materials science. Researchers have utilized this compound as a monomer in the synthesis of polymers with tailored mechanical and thermal properties. A recent breakthrough reported in *Macromolecules* highlighted the use of this compound in creating biodegradable polymers suitable for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of Ethyl 3-amino-2-cyclohexylpropanoate typically involves multi-step reactions, including nucleophilic substitution and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For example, the use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

Another area of interest is the study of Ethyl 3-amino-2-cyclohexylpropanoate's interaction with biological systems. Researchers have conducted extensive studies on its bioavailability, metabolism, and toxicity profiles. These studies are crucial for determining its suitability as a drug candidate or a component in medical devices. Preliminary results indicate that the compound exhibits low toxicity in preclinical models, suggesting its potential for safe use in therapeutic applications.

Furthermore, the unique stereochemistry of Ethyl 3-amino-2-cyclohexylpropanoate has been exploited in asymmetric synthesis strategies. By controlling the stereochemistry during synthesis, chemists can produce enantiomerically pure compounds, which are highly desirable in pharmaceuticals and agrochemicals. Recent advancements in chiral catalysis have further enhanced our ability to synthesize these enantiopure derivatives efficiently.

In conclusion, Ethyl 3-amino-2-cyclohexylpropanoate (CAS No. 91370-48-8) is a versatile compound with a wide range of applications across multiple disciplines. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions to complex challenges. As ongoing studies uncover new insights into its properties and potential uses, it is poised to play an increasingly important role in both academic and industrial settings.